Cas no 1001353-92-9 ((3R)-1-methylpiperidin-3-amine)

• Product Name: (3R)-1-methylpiperidin-3-amine
• CAS No: 1001353-92-9
• MF: C₆H₁₄N₂
• MW: 114.1888
• MDL: MFCD28386130
• CID: 2090674
• PubChem ID: 7446917
• Update Time: 2024-11-04

(3R)-1-methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-Methylpiperidin-3-amine
• (R)-1-Methyl-3-aminopiperidine
• (R)-3-Amino-1-methyl-piperidine
• 1-methyl-piperidin-3-(R)-ylamine
• (3R)-1-METHYLPIPERIDIN-3-AMINE
• (R)-3-AMino-1-Methyl-pipe...
• 3-Piperidinamine, 1-methyl-, (3R)-
• (R)-1-Methylpiperidin-3-aMine dihydrochloride
• (R)-1-Methyl-piperidin-3-ylaMine
• (R)-3-Amino-1-methylpiperidine
• QZSACHHNFDNCNB-ZCFIWIBFSA-N
• 8990AH
• PB33333
• ST1040185
• AB0048843
• AM20070636
• EN300-2995137
• AC-29540
• MFCD17015901
• DB-023379
• 1001353-92-9
• (3R)-1-Methyl-3-piperidinamine
• AKOS017343493
• SCHEMBL1269108
• (R)-1-Methylpiperidine-3-Amine
• DTXSID20428661
• CS-0030803
• P12011
• DS-7752
• (3R)-1-methylpiperidin-3-amine

• MDL： MFCD28386130
• Inchi： 1S/C6H14N2/c1-8-4-2-3-6(7)5-8/h6H,2-5,7H2,1H3/t6-/m1/s1
• InChI Key： QZSACHHNFDNCNB-ZCFIWIBFSA-N
• SMILES： N1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C1([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 114.11600
• Monoisotopic Mass: 114.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3
• XLogP3: -0.1

Experimental Properties

• Density: 0.912±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 136.5±8.0 ºC (760 Torr),
• Flash Point: 37.1±13.6 ºC,
• Solubility: Soluble (303 g/l) (25 º C),
• PSA: 29.26000
• LogP: 0.67750